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Compound of Interest

Compound Name: Tetracosactide hexaacetate

CAS No.: 22633-88-1

Cat. No.: B12708421

Get Quote

Essential Safety and Handling Guide for
Tetracosactide Hexaacetate
This guide provides immediate and essential safety, handling, and disposal information for

laboratory professionals working with Tetracosactide hexaacetate. Adherence to these

procedures is critical for ensuring personal safety and maintaining a secure research

environment.

Hazard Identification and Safety Data Summary
Tetracosactide hexaacetate is a synthetic polypeptide that requires careful handling due to its

potential health effects. The primary hazards associated with this compound are related to

sensitization and acute toxicity upon inhalation.[1][2]

Key Hazards:

Skin Sensitization: May cause an allergic skin reaction.[1][2]
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Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.[1][2]

Acute Inhalation Toxicity: Harmful if inhaled.[1][2]

It is important to note that this product has no established occupational exposure limit values.

[1][3]

Safety Parameter Finding Source

Occupational Exposure Limit

Values

No substances with

occupational exposure limit

values.

[1][3]

Acute Toxicity (Oral LD50) No data available. [4]

Carcinogenicity

Not identified as a probable,

possible, or confirmed human

carcinogen by IARC, ACGIH,

NTP, or OSHA.

[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following equipment is mandatory when handling Tetracosactide hexaacetate.
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Protection Type Required PPE
Specifications and

Guidelines

Eye Protection
Safety goggles with side-

shields

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

Hand Protection Chemical-impermeable gloves

Nitrile exam gloves are

recommended. For activities

with a risk of splashing,

consider double-gloving.[5]

Change gloves immediately if

they become contaminated.[5]

Body Protection Protective clothing (Lab coat)

A disposable, long-sleeved,

open-back gown made of

polypropylene with a

polyethylene coating and knit

cuffs is recommended to

prevent skin exposure.[3][5]

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder form to avoid dust and

aerosol formation.[1][3][5] Use

only in a well-ventilated area or

under an appropriate exhaust

ventilation system.[1]

// Styling start [fillcolor="#FBBC05"]; end [fillcolor="#34A853"]; don_ppe [fillcolor="#4285F4",

fontcolor="#FFFFFF"]; handle_compound [fillcolor="#4285F4", fontcolor="#FFFFFF"]; doff_ppe

[fillcolor="#EA4335", fontcolor="#FFFFFF"]; dispose_ppe [fillcolor="#EA4335",

fontcolor="#FFFFFF"]; dispose_compound [fillcolor="#EA4335", fontcolor="#FFFFFF"]; }

caption: "Workflow for Safe Handling and Disposal of Tetracosactide Hexaacetate."

Operational Plan: Step-by-Step Handling
Procedures
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Follow these steps to ensure the safe handling of Tetracosactide hexaacetate from receipt to

storage.

Receiving and Storage:

Upon receipt, store the lyophilized peptide at 4°C or colder, away from bright light.

For long-term stability, store at -20°C or colder.[6]

Keep the container tightly sealed in a cool, well-ventilated area to prevent moisture

uptake, which can decrease long-term stability.[1]

Preparation for Use:

Before opening, allow the container to equilibrate to room temperature to reduce moisture

absorption from the atmosphere.[6]

Work in a designated area with adequate ventilation, such as a chemical fume hood.[1]

Ensure a safety shower and eye wash station are accessible.[1]

Handling the Compound:

Personal Protective Equipment: Don all required PPE as outlined in the table above.

Avoid Inhalation and Contact: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

[2] Prevent contact with eyes and skin.[1]

Weighing: If weighing the solid form, do so quickly to minimize exposure to air and

moisture.[7]

Solutions: When preparing solutions, dissolve the peptide in an appropriate sterile buffer.

[7]

Post-Handling:

Decontamination: Clean all surfaces and equipment that have come into contact with the

compound. Scrubbing with alcohol is an effective decontamination method.[1]
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Storage of Solutions: If the peptide is in solution, it is best to use it immediately. For

storage, create individual aliquots and freeze them to avoid repeated freeze-thaw cycles,

which can degrade the peptide.[6]

Emergency Procedures
In the event of exposure, take the following immediate actions:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

separating the eyelids with fingers. Seek prompt medical attention.[1][3]

Skin Contact: Remove contaminated clothing and rinse the skin thoroughly with plenty of

soap and water.[1][3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Seek immediate medical attention.[1][3]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Call a physician

immediately.[1][2]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure safety.

Unused Product: Dispose of the contents and container in accordance with all applicable

local, state, and federal regulations.[1]

Contaminated Materials: All PPE and materials used during the handling process (e.g.,

wipes, pipette tips) should be considered contaminated.

Collect these materials in a suitable, sealed container labeled for hazardous waste.

Dispose of the sealed container through a licensed professional waste disposal service.

Empty Containers: Remove or deface all personal or prescription information from the label

of empty containers before disposal or recycling.[8]
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Example Experimental Protocol: Synacthen 30-
Minute Test
This diagnostic protocol is provided as an example of a clinical application of Tetracosactide to

assess adrenocortical function.

Objective: To measure the plasma cortisol response to an injection of Tetracosactide.

Procedure:

A baseline blood sample is taken immediately before the injection to measure initial

plasma cortisol levels.[9][10]

A dose of 250 micrograms of Tetracosactide is administered via intramuscular or slow

intravenous injection.[9][11]

A second blood sample is taken exactly 30 minutes after the injection.[9][10]

All plasma samples should be stored in a refrigerator until cortisol level estimation.[9][12]

Interpretation: Adrenocortical function is generally considered normal if the plasma cortisol

level increases by at least 200 nmol/L (70 micrograms/L) from the baseline, or if the 30-

minute level exceeds 500 nmol/L (180 micrograms/L).[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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